1-(2-methoxyethyl)-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)-1H-indole-5-carboxamide

• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]indole-5-carboxamide
• InChI: InChI=1S/C16H18N4O3S/c1-22-8-7-20-6-5-11-9-12(3-4-13(11)20)15(21)17-16-19-18-14(24-16)10-23-2/h3-6,9H,7-8,10H2,1-2H3,(H,17,19,21)
• InChI Key: OYJICNPVYNPIEB-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC2=C1C=CC(=C2)C(=O)NC3=NN=C(S3)COC

Description

1-(2-methoxyethyl)-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)-1H-indole-5-carboxamide is a synthetic organic compound with the molecular formula C16H18N4O3S and a molecular weight of 346.4 g/mol . This structurally complex molecule features an indole core, a 1,3,4-thiadiazole ring, and methoxyethyl substituents, making it a valuable intermediate in medicinal chemistry and drug discovery research. The compound is characterized by its specific SMILES notation (COCCN1C=CC2=C(C=CC=C21)C(=O)NC3=NN=C(S3)COC) and InChIKey (MSZOXDYFUKFIPJ-UHFFFAOYSA-N), which are essential for compound identification and in silico modeling . While the specific biological profile of this exact molecule is under investigation, its core structure is related to compounds explored for various biological activities. For instance, analogous N-(1,3,4-thiadiazol-2-yl)carboxamide derivatives have been studied for their potential as herbicidal agents . The presence of the 1,3,4-thiadiazole ring, a privileged scaffold in agrochemical and pharmaceutical research, suggests this compound may be of significant interest for developing new active substances . Researchers can utilize this compound as a key building block for synthesizing novel chemical libraries or as a probe for studying structure-activity relationships (SAR) in biological assays. This product is intended for research and development purposes only. It is strictly not for diagnostic, therapeutic, or any human or veterinary use. Researchers should conduct all necessary experimental verification and adhere to their institution's safety protocols when handling this material.

Preparation Methods

Indole Ring Formation

The indole scaffold is typically prepared via:

• Cadogan Cyclization : Nitroarenes are reduced to form indoles under thermal or microwave conditions.

• Fischer Indole Synthesis : Cyclization of arylhydrazones with ketones or aldehydes.

Example Protocol
4-Nitroindole intermediates are reduced using hydrogenation (Pd/C) or Fe/NH₄Cl to yield 5-aminoindole derivatives.

Introduction of 2-Methoxyethyl Group

The 1-(2-methoxyethyl) substituent is introduced via alkylation of the indole nitrogen:

Reaction Conditions

Reagent	Base	Solvent	Temperature	Yield	Source
1-Bromo-2-methoxyethane	Cs₂CO₃	Acetonitrile	80°C	85%
1-Bromo-2-methoxyethane	NaH	THF	Reflux	78%

Key Steps

• Alkylation proceeds via SN2 mechanism.

• Microwave irradiation (100°C, 10 min) reduces reaction time.

Synthesis of 5-(Methoxymethyl)-1,3,4-Thiadiazol-2-Amine

Cyclization Protocol

The thiadiazole ring is constructed using:

• 2-Methoxy-acetamidine Hydrochloride reacts with bromine and potassium thiocyanate in methanol.

• Cyclization under basic conditions (NaOMe) yields 3-(methoxymethyl)-1,2,4-thiadiazol-5-amine.

Optimized Conditions

• Temperature: 0–10°C to prevent side reactions.

• Yield: 60% after flash chromatography.

Carboxamide Bond Formation

Activation of Indole-5-Carboxylic Acid

The carboxylic acid is activated as an acid chloride or mixed anhydride:

• Oxalyl Chloride : Converts acid to acyl chloride in dichloromethane.

• EDC/HOBt : Peptide coupling agents for direct amidation.

Coupling with Thiadiazole Amine

Protocol

• Indole-5-acyl chloride reacts with 5-(methoxymethyl)-1,3,4-thiadiazol-2-amine in THF.

• Triethylamine or DMAP is used as a base.

Yield Optimization

• Microwave-assisted coupling (150°C, 5 min) improves efficiency.

• Purification via reverse-phase HPLC achieves >95% purity.

Data Tables

Table 1. Comparison of Alkylation Methods for Indole N-Functionalization

Base	Solvent	Temperature	Time	Yield
Cs₂CO₃	Acetonitrile	80°C	12 h	85%
NaH	THF	Reflux	24 h	78%
K₂CO₃	DMF	90°C	6 h	70%

Table 2. Thiadiazole Synthesis Outcomes

Starting Material	Reagents	Yield	Reference
2-Methoxy-acetamidine HCl	Br₂, KSCN, NaOMe	60%
Thiourea Derivatives	H₂O₂, HCl	45%

Challenges and Optimization

• Regioselectivity : Competing alkylation at indole C3 is minimized using bulky bases (e.g., Cs₂CO₃).

• Thiadiazole Stability : Acidic conditions degrade the thiadiazole ring; neutral pH is maintained during coupling.

• Purification : Silica gel chromatography with ethyl acetate/hexane (3:7) resolves polar byproducts .

Chemical Reactions Analysis

Types of Reactions

1-(2-methoxyethyl)-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)-1H-indole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2-methoxyethyl)-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)-1H-indole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-methoxyethyl)-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)-1H-indole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations on the Thiadiazole Ring

Compound Name	Thiadiazole Substituent	Indole Substituent	Key Differences vs. Target Compound	Reference
N-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)-5-fluoro-1-methyl-1H-indole-2-carboxamide	5-Cyclopropyl	5-Fluoro, 1-methyl	Cyclopropyl (hydrophobic) vs. methoxymethyl (polar); fluorine enhances electronegativity.
N-[5-(Methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide	5-Methoxymethyl	Phenoxyacetamide	Replacement of indole with phenoxyacetamide reduces aromatic stacking potential.
5-(Methylthio)-N-phenyl-1,3,4-thiadiazole-2-carboxamide	5-Methylthio	Phenyl	Methylthio (less polar) vs. methoxymethyl; absence of indole core.

Implications :

• Methoxymethyl (target compound) improves water solubility compared to cyclopropyl or methylthio groups.
• Fluorine substitution () may enhance metabolic stability but reduces polarity.

Core Heterocycle Modifications

Compound Name	Core Structure	Biological Relevance	Key Differences vs. Target Compound	Reference
2-[(5-((1H-Indol-3-yl)methyl)-1,3,4-oxadiazol-2-yl)thio]-N-(thiazol-2-yl)acetamides	1,3,4-Oxadiazole	Anticancer activity	Oxadiazole (oxygen atom) vs. thiadiazole (sulfur); altered electronic properties.
ND-11503 (Imidazo[2,1-b]thiazole-5-carboxamide)	Imidazo-thiazole	Antiviral activity	Fused imidazo-thiazole core vs. separate indole and thiadiazole rings.

Implications :

• Oxadiazole () may exhibit higher metabolic lability due to reduced stability.

Functional Group Comparisons

Compound Name	Functional Groups	Activity/Property	Reference
3-[(2-Amino-4-oxo-thiazol-5-ylidene)methyl]-1H-indole-2-carboxylic acid	Carboxylic acid, amino	Anticancer (inferred)
5-Methoxy-1,3,4-thiadiazol-2(3H)-one	Methoxy, ketone	Herbicide intermediate

Implications :

• Carboxamide (target compound) provides better membrane permeability than carboxylic acids.
• Methoxy groups (target compound and ) enhance solubility but may reduce binding affinity in hydrophobic pockets.

Biological Activity

The compound 1-(2-methoxyethyl)-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)-1H-indole-5-carboxamide is a novel derivative of indole and thiadiazole, which has gained attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

This compound is characterized by its structure that combines an indole core with a thiadiazole moiety, which is known for various biological activities. The following table summarizes key chemical properties:

Property	Value
Molecular Formula	C14H18N4O3S
Molecular Weight	306.38 g/mol
CAS Number	1435978-11-2
Solubility	Very soluble in water
Lipophilicity (Log P)	0.23

Antimicrobial Activity

Studies have indicated that derivatives of thiadiazoles possess significant antimicrobial properties. For instance, compounds structurally similar to our target compound have shown effective inhibition against various bacterial strains such as Xanthomonas axonopodis and Xanthomonas oryzae with median effective concentration (EC50) values ranging from 15 to 22 µg/ml .

Anticancer Potential

The indole scaffold is frequently associated with anticancer activity. Research on related compounds has demonstrated cytotoxic effects against several cancer cell lines. For example, derivatives containing the thiadiazole moiety have shown IC50 values lower than those of standard chemotherapeutic agents like sorafenib . In vitro studies revealed that these compounds can induce apoptosis in cancer cells, suggesting their potential as anticancer agents.

The proposed mechanisms through which this compound exerts its biological effects include:

• Inhibition of Enzymatic Activity : Thiadiazole derivatives often act as enzyme inhibitors, impacting metabolic pathways in bacteria and cancer cells.
• Induction of Apoptosis : The ability to trigger programmed cell death in tumor cells has been linked to the activation of caspases and modulation of Bcl-2 family proteins.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antibacterial effects of various thiadiazole derivatives against Mucor fragilis and Trichoderma atroviride, showing that certain modifications significantly enhanced their activity compared to controls .
• Cytotoxicity in Cancer Research : A series of studies demonstrated that derivatives similar to the target compound exhibited potent cytotoxicity against human cancer cell lines such as MCF-7 and HepG2, with IC50 values indicating promising therapeutic potential .

Q & A

Basic Question: What are the critical steps for synthesizing 1-(2-methoxyethyl)-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)-1H-indole-5-carboxamide?

Methodological Answer:
The synthesis involves multi-step organic reactions, typically starting with functionalization of the indole core and subsequent coupling with a thiadiazole moiety. Key steps include:

• Indole derivatization: Introduction of the 2-methoxyethyl group via alkylation under basic conditions (e.g., NaH in DMF) .
• Thiadiazole preparation: Formation of the 5-(methoxymethyl)-1,3,4-thiadiazol-2-amine intermediate using thiourea derivatives and cyclization agents like POCl₃ .
• Coupling reaction: Amide bond formation between the indole-5-carboxylic acid and thiadiazol-2-amine using coupling agents (e.g., EDC/HOBt) in anhydrous DCM .
  Characterization: Confirm structure via $^1H$-NMR (e.g., methoxy proton signals at δ 3.2–3.5 ppm) and high-resolution mass spectrometry (HRMS) .

Advanced Question: How can reaction conditions be optimized to improve yield and minimize by-products during synthesis?

Methodological Answer:
Optimization strategies include:

• Solvent selection: Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates, while dichloromethane minimizes side reactions during coupling .
• Temperature control: Low temperatures (0–5°C) during sensitive steps (e.g., acylation) reduce decomposition; reflux for cyclization steps accelerates ring closure .
• Catalyst use: Additives like DMAP improve coupling efficiency by reducing racemization .
• Real-time monitoring: Thin-layer chromatography (TLC) tracks reaction progress, and HPLC identifies by-products (e.g., unreacted indole intermediates) .

Basic Question: Which spectroscopic techniques are essential for structural confirmation?

Methodological Answer:

• $^1H$- and $^{13}C$-NMR: Identify methoxyethyl (δ 3.2–3.5 ppm) and thiadiazole (δ 7.8–8.2 ppm) groups. $^{13}C$-NMR confirms carbonyl (δ ~165 ppm) and aromatic carbons .
• HRMS: Validates molecular ion ([M+H]$^+$) with <5 ppm mass accuracy .
• IR spectroscopy: Detects amide C=O stretches (~1680 cm$^{-1}$) and N-H bends (~3300 cm$^{-1}$) .

Advanced Question: How can researchers resolve contradictions in spectroscopic data between synthetic batches?

Methodological Answer:
Contradictions often arise from:

• Conformational isomers: Use 2D NMR (e.g., NOESY) to identify rotational barriers in the methoxymethyl group .
• Solvent-induced shifts: Compare spectra in deuterated DMSO vs. CDCl₃ to isolate solvent effects .
• Impurity profiling: LC-MS/MS detects trace by-products (e.g., incomplete deprotection of intermediates) .
• Crystallography: Single-crystal X-ray diffraction provides definitive structural validation .

Basic Question: What are common impurities encountered during synthesis, and how are they removed?

Methodological Answer:

• Unreacted intermediates: Residual indole-5-carboxylic acid or thiadiazol-2-amine detected via TLC. Remove via column chromatography (silica gel, eluent: EtOAc/hexane) .
• Hydrolysis by-products: Methoxyethyl group hydrolysis under acidic conditions produces alcohols. Neutralize reaction mixtures promptly and use anhydrous solvents .
• Metal contaminants: Chelating agents (e.g., EDTA) during work-up reduce trace metal residues from catalysts .

Advanced Question: How do electronic effects of substituents influence the compound’s reactivity in further derivatization?

Methodological Answer:

• Electron-donating groups (e.g., methoxymethyl): Increase nucleophilicity of the thiadiazole nitrogen, facilitating electrophilic substitutions (e.g., nitration) .
• Steric hindrance: The 2-methoxyethyl group on indole may slow down reactions at the 3-position. Use bulky directing groups to control regioselectivity .
• Computational modeling: DFT calculations predict reactive sites (e.g., Fukui indices) to guide functionalization .

Basic Question: How is the compound’s stability assessed under varying storage conditions?

Methodological Answer:

• Thermal stability: Thermogravimetric analysis (TGA) measures decomposition temperatures (>200°C typical for thiadiazoles) .
• Light sensitivity: UV-vis spectroscopy monitors degradation under accelerated light exposure (ICH Q1B guidelines) .
• Humidity tests: Store samples at 25°C/60% RH and analyze via HPLC for hydrolysis products .

Advanced Question: What mechanistic insights exist for its interactions with biological targets?

Methodological Answer:

• Enzyme inhibition: Molecular docking studies suggest the thiadiazole moiety binds ATP pockets in kinases (e.g., CDK2), validated via SPR-based binding assays .
• Metabolic pathways: Radiolabeled $^{14}C$-tracking identifies hepatic CYP3A4-mediated demethylation as a primary metabolic route .
• Pharmacophore mapping: Overlay with known inhibitors (e.g., indole-based kinase inhibitors) highlights critical hydrogen-bonding interactions .